Cas no 67979-25-3 (Aurantio-obtusin)

• Product Name: Aurantio-obtusin
• CAS No: 67979-25-3
• MF: C₁₇H₁₄O₇
• MW: 330.288865566254
• MDL: MFCD13194886
• CID: 58675
• PubChem ID: 155011
• Update Time: 2025-04-18

Aurantio-obtusin Chemical and Physical Properties

Names and Identifiers

• AURANTIO-OBTUSIN
• URANTIO-OBTUSIN
• 1,3,7-Trihydroxy-2,8-diMethoxy-6-Methyl-9,10-anthracenedione
• 1,3,7-Trihydroxy-2,8-dimethoxy-6-methylanthracene-9,10-dione
• Aurantioobtusin
• 9,10-Anthracenedione, 1,3,7-trihydroxy-2,8-dimethoxy-6-methyl-
• 9104AF
• API0008074
• N2586
• C17670
• A14740
• 979A253
• 1,3,7-trihydroxy-2,8-dimethoxy-6-methylanthraquinone
• 1,3,7-trihydroxy-2,8
• Q27117130
• HY-N0261
• 1,3,7-TRIHYDROXY-2,8-DIMETHOXY-6-METHYL-9,10-DIHYDROANTHRACENE-9,10-DIONE
• CHEMBL461288
• CS-0008284
• SCHEMBL3189231
• AC-34058
• CHEBI:37386
• AS-56820
• DTXSID90218172
• Q-100765
• 67979-25-3
• 1ST40156
• FT-0662337
• MFCD13194886
• s9155
• CCG-267807
• AKOS037514557
• DA-50804
• Aurantio-obtusin

• MDL： MFCD13194886
• Inchi： 1S/C17H14O7/c1-6-4-7-11(17(24-3)12(6)19)14(21)10-8(13(7)20)5-9(18)16(23-2)15(10)22/h4-5,18-19,22H,1-3H3
• InChI Key： RNXZPKOEJUFJON-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C(C)=CC2C(C3C=C(C(=C(C=3C(C=21)=O)O)OC)O)=O)O

Computed Properties

• Exact Mass: 330.07400
• Monoisotopic Mass: 330.07395278 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 330.29
• XLogP3: 2.7
• Topological Polar Surface Area: 113

Experimental Properties

• Color/Form: Orange powder
• Density: 1.5±0.1 g/cm3
• Boiling Point: 594.6±50.0 °C at 760 mmHg
• Flash Point: 222.4±23.6 °C
• Refractive Index: 1.678
• PSA: 113.29000
• LogP: 1.90440
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

Aurantio-obtusin Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： 24/25
• Storage Condition：Storage temperature 2-8 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Hydroxyanthraquinones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones Hydroxyanthraquinones
• Anthraquinones
• Naphthoquinones